2-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-8,9-dimethylthieno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine

• IUPAC Name: 4-[(4-chloro-3,5-dimethylpyrazol-1-yl)methyl]-11,12-dimethyl-10-thia-3,5,6,8-tetrazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaene
• InChI: InChI=1S/C15H15ClN6S/c1-7-10(4)23-15-12(7)14-18-11(20-22(14)6-17-15)5-21-9(3)13(16)8(2)19-21/h6H,5H2,1-4H3
• InChI Key: IMKUQXQPWQXQIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C3=NC(=NN3C=N2)CN4C(=C(C(=N4)C)Cl)C)C
• Molecular Formula: C15H15ClN6S
• Molecular Weight: 346.8 g/mol

Description

2-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-8,9-dimethylthieno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine is a useful research compound. Its molecular formula is C15H15ClN6S and its molecular weight is 346.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 346.0767434 g/mol and the complexity rating of the compound is 456. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Analysis

• A study by Lahmidi et al. (2019) detailed the synthesis and structural characterization of a pyrimidine derivative with a 1,2,4-triazolo[1,5-a]pyrimidine ring, showcasing the potential of such compounds in diverse applications, including antimicrobial activities (Lahmidi et al., 2019).

Biological Activities

• Research by Guo-xiang (2009) reported the herbicidal activities of certain pyrazol-5-yl and 1,3,4-oxadiazol-2ylmethylthio substituted triazolo[1,5-a]pyrimidine derivatives, indicating the utility of such compounds in agricultural applications (Guo-xiang, 2009).

Antimicrobial Properties

• Abdelriheem et al. (2017) synthesized a series of pyrazolo[1,5-a]pyrimidines and other related compounds, highlighting their antitrypanosomal activity, which is vital for treating tropical diseases (Abdelriheem et al., 2017).

Medicinal Chemistry

• A 2008 study by Abdel‐Aziz et al. explored the synthesis of novel pyrazolo[1,5‐a]pyrimidine and related compounds, some of which exhibited moderate antibacterial and antifungal effects, suggesting their potential in drug discovery (Abdel‐Aziz et al., 2008).

Analytical Chemistry

• The molecular structure of certain pyrazolo[1,5-a]pyrimidines was determined by X-ray diffractometry in a study by Frizzo et al. (2009), which provides foundational knowledge for the development of analytical techniques in chemistry (Frizzo et al., 2009).

Novel Compound Synthesis

• Desenko et al. (1998) conducted a study on the cyclocondensation of specific triazolo[1,5-a]pyrimidines, contributing to the broader understanding of chemical synthesis processes (Desenko et al., 1998).